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Compound of Interest

Compound Name: Paclobutrazol-d4

Cat. No.: B12393926

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Paclobutrazol-d4 analytical
standard, designed for use in research and developmental settings. This document details its
chemical and physical properties, mechanism of action, and its application as an internal
standard in analytical methodologies.

Core Properties of Paclobutrazol and its Deuterated
Analog

Paclobutrazol is a triazole-based plant growth retardant and fungicide.[1][2] Its deuterated
analog, Paclobutrazol-d4, serves as an ideal internal standard for quantitative analysis,
particularly in mass spectrometry-based methods, due to its similar physicochemical properties
to the parent compound.[3]
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Property Paclobutrazol Paclobutrazol-d4

(2RS,3RS)-1-(4-

) (2RS,3RS)-1-(4-Chlorophenyl-
chlorophenyl)-4,4-dimethyl-2-

Synonyms i d4)-4,4-dimethyl-2-(1H-1,2,4-
(1H-1,2,4-triazol-1-yl)pentan-3- )
| triazol-1-yl)pentan-3-ol
0
Molecular Formula C15H20CINsO C15H16D4CINsO
Molecular Weight 293.8 g/mol 297.82 g/mol
Appearance White crystalline solid Neat
Melting Point 165-166 °C Not specified

Soluble in polar organic

Solubilt solvents (e.g., ethanol, Not specified, expected to be
olubili
y methanol, acetone), insoluble similar to Paclobutrazol
in water.
Purity (as analytical standard) >98.0% (HPLC) >98.0% (HPLC)

Mechanism of Action: Inhibition of Gibberellin
Biosynthesis

Paclobutrazol's primary mode of action is the inhibition of gibberellin biosynthesis, a crucial
plant hormone responsible for cell elongation.[1][2] Specifically, the (2S,3S) isomer of
paclobutrazol inhibits the enzyme ent-kaurene oxidase, a cytochrome P450 monooxygenase.
This enzyme catalyzes the oxidation of ent-kaurene to ent-kaurenoic acid, a key step in the
gibberellin biosynthetic pathway.[4] By blocking this step, paclobutrazol reduces the levels of
active gibberellins, leading to a decrease in internodal growth and resulting in stouter stems.[1]

[2]
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Qualification of Paclobutrazol-d4 as an Analytical Standard

Synthesis and Purification

l

Identity Confirmation
(e.g., MS, NMR)

l

Purity Determination
(e.g., HPLC, gNMR)

l

Stability Assessment

'

Certification of Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Paclobutrazol-d4: An In-depth Technical Guide for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12393926#paclobutrazol-d4-analytical-standard-for-
research-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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